Cas no 1369089-94-0 (2-(Thian-3-yl)butanoic acid)

• Product Name: 2-(Thian-3-yl)butanoic acid
• CAS No: 1369089-94-0
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 5709123
• PubChem ID: 82404866
• Update Time: 2023-10-14

2-(Thian-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1369089-94-0
• 2-(THIAN-3-YL)BUTANOICACID
• EN300-783192
• 2-(THIAN-3-YL)BUTANOIC ACID
• 2-(Thian-3-yl)butanoic acid

• Inchi： 1S/C9H16O2S/c1-2-8(9(10)11)7-4-3-5-12-6-7/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： NJCFQRKFYFUOPB-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids